4-(3-Methyl-5-isoxazolyl)benzaldehyde

• Molecular Formula: C11H9NO2
• Molecular Weight: 187.19 g/mol
• IUPAC Name: 4-(3-methyl-1,2-oxazol-5-yl)benzaldehyde
• InChI: InChI=1S/C11H9NO2/c1-8-6-11(14-12-8)10-4-2-9(7-13)3-5-10/h2-7H,1H3
• InChI Key: BQYMHMSNUFKTSE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=C1)C2=CC=C(C=C2)C=O

Description

4-(3-Methyl-5-isoxazolyl)benzaldehyde is a chemical compound that belongs to the class of isoxazoles, which are five-membered heterocyclic compounds containing one oxygen and one nitrogen atom at adjacent positions.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-(3-Methyl-5-isoxazolyl)benzaldehyde typically involves the reaction of 3-methyl-5-isoxazole with benzaldehyde under specific conditions. One common method includes the use of catalysts such as Cu(I) or Ru(II) for the (3 + 2) cycloaddition reaction . Another approach involves the reaction of ethyl acetoacetate, aromatic aldehyde, and hydroxylamine hydrochloride in the presence of a catalyst like DL-tartaric acid in distilled water .

Industrial Production Methods: Industrial production of this compound may involve optimized versions of the above synthetic routes, focusing on maximizing yield and minimizing waste. The use of eco-friendly and metal-free synthetic strategies is also being explored to reduce the environmental impact of the production process .

Chemical Reactions Analysis

Types of Reactions: 4-(3-Methyl-5-isoxazolyl)benzaldehyde can undergo various chemical reactions, including:

Oxidation: This reaction can convert the aldehyde group to a carboxylic acid.

Reduction: The aldehyde group can be reduced to an alcohol.

Substitution: The isoxazole ring can undergo substitution reactions, where different substituents replace the hydrogen atoms.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically used.

Substitution: Various electrophiles and nucleophiles can be used under different conditions to achieve substitution reactions.

Major Products:

Oxidation: 4-(3-Methyl-5-isoxazolyl)benzoic acid.

Reduction: 4-(3-Methyl-5-isoxazolyl)benzyl alcohol.

Substitution: Depending on the substituents used, various substituted isoxazole derivatives can be formed

Scientific Research Applications

4-(3-Methyl-5-isoxazolyl)benzaldehyde has a wide range of applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules and heterocyclic compounds.

Biology: The compound’s derivatives have shown potential as antimicrobial, anti-inflammatory, and anticancer agents.

Medicine: Isoxazole derivatives are being explored for their therapeutic potential in treating various diseases, including neurodegenerative disorders and cancer.

Industry: The compound is used in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 4-(3-Methyl-5-isoxazolyl)benzaldehyde and its derivatives involves interactions with specific molecular targets and pathways. For instance, some derivatives act as inhibitors of enzymes like cyclooxygenase (COX), which plays a role in inflammation and pain. Others may interact with DNA or proteins, leading to anticancer effects .

Comparison with Similar Compounds

3-(5-Chlorofuran-2-yl)-5-methyl-4-phenylisoxazole: A highly selective COX-1 inhibitor with potential therapeutic applications in cancer and neurodegenerative diseases.

3,5-Dimethyl-4-nitroisoxazole: Used as a synthon in the synthesis of various biologically active compounds.

Uniqueness: 4-(3-Methyl-5-isoxazolyl)benzaldehyde stands out due to its specific structural features and the versatility of its chemical reactions. Its ability to undergo various transformations makes it a valuable intermediate in organic synthesis and drug development .